Cas no 941928-36-5 (N-(3-bromophenyl)-5-methylfuro3,2-bpyridine-2-carboxamide)

N-(3-bromophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide is a heterocyclic compound featuring a fused furanopyridine core with a carboxamide substituent. The 3-bromophenyl group enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis, offering reactivity for further functionalization. The methyl group at the 5-position contributes to stability and modulates electronic properties, while the furopyridine scaffold provides a rigid framework for selective binding in medicinal chemistry applications. This compound is particularly valuable in cross-coupling reactions due to the bromine substituent, enabling efficient derivatization. Its well-defined structure makes it suitable for research in drug discovery and material science, where precise molecular design is critical.
N-(3-bromophenyl)-5-methylfuro3,2-bpyridine-2-carboxamide structure
941928-36-5 structure
Product Name:N-(3-bromophenyl)-5-methylfuro3,2-bpyridine-2-carboxamide
CAS No:941928-36-5
MF:C15H11BrN2O2
MW:331.164042711258
CID:6043384
PubChem ID:16802379
Update Time:2025-05-21

N-(3-bromophenyl)-5-methylfuro3,2-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-bromophenyl)-5-methylfuro3,2-bpyridine-2-carboxamide
    • N-(3-bromophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide
    • 941928-36-5
    • AKOS024642534
    • F2348-0254
    • Inchi: 1S/C15H11BrN2O2/c1-9-5-6-13-12(17-9)8-14(20-13)15(19)18-11-4-2-3-10(16)7-11/h2-8H,1H3,(H,18,19)
    • InChI Key: IEZXAVVIJIVERJ-UHFFFAOYSA-N
    • SMILES: C12C=C(C(NC3=CC=CC(Br)=C3)=O)OC1=CC=C(C)N=2

Computed Properties

  • Exact Mass: 330.00039g/mol
  • Monoisotopic Mass: 330.00039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 55.1Ų

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N-(3-bromophenyl)-5-methylfuro3,2-bpyridine-2-carboxamide Related Literature

Additional information on N-(3-bromophenyl)-5-methylfuro3,2-bpyridine-2-carboxamide

Recent Advances in the Study of N-(3-bromophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS: 941928-36-5)

N-(3-bromophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS: 941928-36-5) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of cancer therapy and other diseases. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future directions.

The compound belongs to the class of furopyridine derivatives, which are known for their diverse biological activities. The presence of a bromophenyl group and a methylfuropyridine moiety in its structure suggests potential interactions with various biological targets, including kinases and other enzymes involved in cell signaling pathways. Recent synthetic efforts have optimized the production of this compound, yielding high purity and scalability, which is crucial for further preclinical and clinical studies.

In vitro and in vivo studies have demonstrated that N-(3-bromophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide exhibits potent inhibitory effects on specific cancer cell lines. For instance, research has shown that the compound effectively targets the PI3K/AKT/mTOR pathway, a critical signaling cascade implicated in tumor growth and survival. These findings are supported by data from cell proliferation assays and xenograft models, where the compound significantly reduced tumor volume without causing severe toxicity.

Further investigations into the compound's mechanism of action have revealed its ability to induce apoptosis and cell cycle arrest in cancer cells. Transcriptomic and proteomic analyses have identified several downstream effectors and biomarkers associated with its activity, providing a foundation for the development of companion diagnostics. Additionally, structural-activity relationship (SAR) studies have been conducted to explore modifications that could enhance its efficacy and reduce off-target effects.

Despite these promising results, challenges remain in the development of N-(3-bromophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed through further optimization and formulation studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with the goal of translating these findings into tangible benefits for patients.

In conclusion, N-(3-bromophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide represents a promising candidate for the treatment of various diseases, particularly cancer. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Future studies should focus on overcoming the current limitations and exploring its potential in combination therapies and personalized medicine approaches.

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